Cas no 1805040-03-2 (2-Cyano-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-methanol)

• Product Name: 2-Cyano-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-methanol
• CAS No: 1805040-03-2
• MF: C₉H₅F₅N₂O
• MW: 252.140819311142
• CID: 4880737
• Update Time: 2025-10-28

2-Cyano-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-methanol

• Inchi： 1S/C9H5F5N2O/c10-8(11)5-1-4(3-17)7(9(12,13)14)16-6(5)2-15/h1,8,17H,3H2
• InChI Key： BZKQZTKGOMKOJP-UHFFFAOYSA-N
• SMILES： FC(C1C(CO)=CC(C(F)F)=C(C#N)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• XLogP3: 1.6
• Topological Polar Surface Area: 56.9

Additional information on 2-Cyano-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-methanol

Comprehensive Analysis of 2-Cyano-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-methanol (CAS No. 1805040-03-2)

The compound 2-Cyano-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-methanol (CAS No. 1805040-03-2) is a highly specialized chemical entity that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and material science. Its unique molecular structure, featuring a pyridine core substituted with cyano, difluoromethyl, and trifluoromethyl groups, makes it a versatile intermediate for synthesizing advanced functional materials. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel crop protection agents and bioactive molecules.

One of the most compelling aspects of 2-Cyano-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-methanol is its role in modern sustainable agriculture. With the global push toward reducing environmental impact, this compound's derivatives are being investigated for their efficacy in pest control and disease resistance in crops. The presence of fluorine atoms enhances its stability and bioavailability, making it a candidate for next-generation agrochemical formulations. Recent studies have highlighted its potential to replace older, less efficient chemicals, aligning with the green chemistry movement.

In the pharmaceutical sector, 2-Cyano-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-methanol is being studied for its bioactivity and potential therapeutic applications. The pyridine scaffold is a common motif in drug discovery, and the addition of fluorinated groups can improve metabolic stability and binding affinity. Researchers are particularly interested in its potential as a kinase inhibitor or anti-inflammatory agent, topics that are frequently searched in academic and industrial databases. The compound's structural versatility allows for modifications that could lead to breakthroughs in treating chronic diseases.

From a synthetic chemistry perspective, the preparation of 2-Cyano-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-methanol involves advanced fluorination techniques and catalytic processes. These methods are often discussed in forums and publications focusing on organic synthesis and process optimization. The compound's CAS No. 1805040-03-2 serves as a critical identifier for researchers looking to replicate or innovate upon existing synthetic routes. Its scalability and purity are also key considerations for industrial applications, making it a topic of interest in chemical manufacturing circles.

The growing demand for fluorinated compounds in high-tech industries has further elevated the importance of 2-Cyano-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-methanol. Its derivatives are being explored for use in electronic materials, such as organic semiconductors and liquid crystals, due to their unique electronic properties. This aligns with the surge in searches for advanced materials and nanotechnology applications. The compound's ability to act as a building block for complex architectures makes it invaluable in cutting-edge research.

In conclusion, 2-Cyano-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-methanol (CAS No. 1805040-03-2) represents a multifaceted chemical with broad applicability across multiple industries. Its relevance to sustainable agriculture, pharmaceutical development, and advanced materials ensures its continued prominence in scientific discourse. As research progresses, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.